Cas no 1186610-01-4 ({5-amino-1H-pyrazolo[3,4-b]pyridin-3-yl}methanol)

{5-amino-1H-pyrazolo[3,4-b]pyridin-3-yl}methanol is a heterocyclic compound featuring a pyrazolopyridine core with an amino substituent at the 5-position and a hydroxymethyl group at the 3-position. This structure confers versatility in medicinal chemistry and pharmaceutical research, serving as a valuable intermediate for the synthesis of bioactive molecules. The presence of both amino and hydroxymethyl functional groups enhances its reactivity, enabling selective modifications for drug discovery applications. Its rigid fused-ring system contributes to stable molecular interactions, making it useful in the development of kinase inhibitors or other targeted therapeutics. The compound’s purity and well-defined synthetic route ensure reproducibility for research-scale applications.
{5-amino-1H-pyrazolo[3,4-b]pyridin-3-yl}methanol structure
1186610-01-4 structure
Product Name:{5-amino-1H-pyrazolo[3,4-b]pyridin-3-yl}methanol
CAS No:1186610-01-4
MF:C7H8N4O
MW:164.164620399475
CID:1100963
PubChem ID:67088846
Update Time:2025-05-28

{5-amino-1H-pyrazolo[3,4-b]pyridin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1H-Pyrazolo[3,4-b]pyridine-3-methanol
    • {5-amino-1H-pyrazolo[3,4-b]pyridin-3-yl}methanol
    • CS-0185399
    • SCHEMBL1592962
    • SB12852
    • (5-amino-1H-pyrazolo[3,4-b]pyridin-3-yl)methanol
    • 1186610-01-4
    • SDCQWHCONJEONO-UHFFFAOYSA-N
    • Inchi: 1S/C7H8N4O/c8-4-1-5-6(3-12)10-11-7(5)9-2-4/h1-2,12H,3,8H2,(H,9,10,11)
    • InChI Key: SDCQWHCONJEONO-UHFFFAOYSA-N
    • SMILES: OCC1=C2C=C(C=NC2=NN1)N

Computed Properties

  • Exact Mass: 164.06981089g/mol
  • Monoisotopic Mass: 164.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 87.8Ų

{5-amino-1H-pyrazolo[3,4-b]pyridin-3-yl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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